Cas no 34818-83-2 (4'-Demethyleucomin)

4'-Demethyleucomin is a naturally occurring coumarin derivative, structurally related to eucomin but lacking a methyl group at the 4' position. This modification enhances its reactivity and potential as an intermediate in organic synthesis, particularly for the development of bioactive compounds. Its precise molecular structure allows for selective functionalization, making it valuable in pharmaceutical and agrochemical research. The compound exhibits favorable solubility in common organic solvents, facilitating its use in laboratory settings. Analytical studies confirm its high purity and stability under standard conditions, ensuring reliable performance in synthetic applications. Researchers appreciate its utility in exploring structure-activity relationships within the coumarin family.

4'-Demethyleucomin structure

Product Name:4'-Demethyleucomin

CAS No:34818-83-2

MF:C₁₆H₁₂O₅

MW:284.263484954834

CID:836835

PubChem ID:15484393

Update Time:2025-10-15

4'-Demethyleucomin Chemical and Physical Properties

Names and Identifiers

- 4'-Demethyleucomin
- (3E)-5,7-Dihydroxy-3-(4-hydroxybenzylidene)-2,3-dihydro-4H-chrome n-4-one
- 2H-1,4-Benzodiazepin-2-one,5,7-dichloro-1,3-dihydro-1-methyl
- 5,7-Dichlor-1-methyl-1,2-dihydro-3H-1,4-benzodiazepin-2-on
- 5,7-Dichlor-1-methyl-1,4-benzodiazepin-2-on
- demethyleucomine
- (E)-5,7-Dihydroxy-3-(4-hydroxybenzylidene)chroman-4-one
- 3-[(E)-4-Hydroxybenzylidene]-5,7-dihydroxychroman-4-one
- O-Demethyleucomin
- [ "5", "7-Dihydroxy-3-(4-hydroxybenzylidene)chroman-4-one" ]
- FS-9785
- 34818-83-2
- CHEMBL1077616
- BDBM50341670
- XD161922
- AKOS032948770
- (3E)-5,7-dihydroxy-3-[(4-hydroxyphenyl)methylidene]chromen-4-one
- 4?-Demethyleucomin
- 5
- Inchi： 1S/C16H12O5/c17-11-3-1-9(2-4-11)5-10-8-21-14-7-12(18)6-13(19)15(14)16(10)20/h1-7,17-19H,8H2/b10-5+
- InChI Key： PKCWSPYCHMNVKB-BJMVGYQFSA-N
- SMILES： O1C2C=C(C=C(C=2C(/C(=C/C2C=CC(=CC=2)O)/C1)=O)O)O

Computed Properties

Exact Mass: 284.06800
Monoisotopic Mass: 284.06847348g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 424
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 87Å²

Experimental Properties

Color/Form: Yellow powder
PSA: 86.99000
LogP: 2.46210

4'-Demethyleucomin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3024-1 mg	4'-Demethyleucomin	34818-83-2		1mg	￥2675.00	2022-04-26
TargetMol Chemicals	TN3024-1 mg	4'-Demethyleucomin	34818-83-2	98%	1mg	￥ 4,650	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3024-1mg	4'-Demethyleucomin	34818-83-2		1mg	￥ 4650	2023-09-08
A2B Chem LLC	AF82733-5mg	4'-Demethyleucomin	34818-83-2		5mg	$660.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1087617-5mg	Demethyleucomine	34818-83-2	98%	5mg	￥2633.00	2024-05-17
Ambeed	A551036-5mg	4'-Demethyleucomin	34818-83-2	98+%	5mg	$293.0	2025-03-01
TargetMol Chemicals	TN3024-1mg	4'-Demethyleucomin	34818-83-2		1mg	￥ 4650	2024-07-20